Cas no 1261739-83-6 (6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1261739-83-6
• MF: C₁₃H₉FN₂
• MW: 212.222366094589
• CID: 4924243
• Update Time: 2025-06-13

6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine
• 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C13H9FN2/c14-12-7-6-10-11(8-15-13(10)16-12)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： IQORXUJARSABIR-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C(=N1)NC=C2C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7

Additional information on 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine

Introduction to 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261739-83-6)

6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261739-83-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its biological activity and structural versatility. The presence of both a fluoro substituent and a phenyl group in its molecular structure imparts unique electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

The fluoro group, specifically at the 6-position of the pyrrolopyridine core, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. In contrast, the phenyl group at the 3-position contributes to hydrophobic interactions and can further tune the compound's solubility and bioavailability. The combination of these two substituents makes 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine a promising candidate for further exploration in drug discovery.

Recent advancements in medicinal chemistry have highlighted the potential of pyrrolopyridine derivatives as scaffolds for various therapeutic applications. One particularly notable area of research is their utility in oncology. Studies have demonstrated that pyrrolopyridines can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. For instance, derivatives of this class have shown promise in targeting tyrosine kinases, which are often overexpressed in tumors and contribute to uncontrolled cell growth. The introduction of fluorine into these structures has been shown to enhance their binding affinity to such targets, potentially leading to more effective anticancer agents.

Another significant area of investigation involves the use of 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine in the development of central nervous system (CNS) drugs. The unique electronic properties conferred by the fluoro and phenyl groups can influence blood-brain barrier penetration, a critical factor for many CNS therapeutics. Research has indicated that fluorinated heterocycles can improve CNS drug delivery by modulating lipophilicity and reducing metabolic degradation. This has opened up new avenues for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.

The synthesis of 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the fluoro and phenyl substituents. Advances in catalytic methods have enabled more efficient and scalable synthesis of this compound, making it more accessible for industrial applications. Additionally, computational chemistry techniques have been employed to optimize synthetic pathways and predict the biological activity of derivatives before experimental validation.

In terms of biological evaluation, 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine has been tested in various in vitro assays to assess its potential therapeutic effects. Preliminary studies have shown that it exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. The fluoro group's ability to enhance binding interactions with these enzymes suggests that derivatives of this compound could serve as leads for developing anti-inflammatory agents. Furthermore, its structural features make it a versatile scaffold for designing molecules with improved selectivity and reduced side effects.

The role of computational modeling in understanding the behavior of 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine cannot be overstated. Molecular docking simulations have been used to predict how this compound interacts with biological targets at the atomic level. These simulations help researchers identify key binding residues and optimize lead structures for better efficacy. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which is essential for understanding its reactivity and metabolic stability.

Future directions in the research of 6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine include exploring its potential as an intermediate in drug development pipelines. By modifying its core structure or introducing additional functional groups, researchers can generate libraries of derivatives with tailored properties for specific therapeutic applications. The growing interest in fluorinated heterocycles as pharmacophores underscores their importance in modern drug discovery efforts.

In conclusion,6-Fluoro-3-phenyl-1H-pyrrolo[2,3-b]pyridine (CAS No. 1261739-83-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, including oncology and CNS disorders, making it a valuable compound for further research and development. As synthetic methodologies continue to evolve and computational tools become more sophisticated,6-Fluoro-[email protected]-phenyl-[email protected]-pyridine is poised to play an increasingly important role in shaping the future of medicinal chemistry.